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Compound of Interest

Compound Name: Egfr-IN-26

Cat. No.: B12421760

Mechanism of Action and EGFR Signaling

Egfr-IN-XX is a potent and selective inhibitor of the EGFR tyrosine kinase. It functions by
competitively binding to the ATP-binding site of the EGFR kinase domain, thereby preventing
the phosphorylation of downstream substrates and inhibiting the activation of pro-survival and
proliferative signaling pathways.

The following diagram illustrates the EGFR signaling pathway and the point of intervention for
Egfr-IN-XX.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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